Cas no 118081-34-8 (Ceftibuten dihydrate)

• Product Name: Ceftibuten dihydrate
• CAS No: 118081-34-8
• MF: C₁₅H₁₈N₄O₈S₂
• MW: 446.455420970917
• MDL: MFCD00864918
• CID: 63334
• PubChem ID: 5282241
• Update Time: 2025-04-18

Ceftibuten dihydrate Chemical and Physical Properties

Names and Identifiers

• Ceftibuten dihydrate
• Sch-39720
• (+)-(6R,7R)-7-[2-(2-Amino-1,3-thiazol-4-yl)-4-carboxy-2-butenamide]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
• Sch-39720 dihydrate
• (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,dihydrate
• Cetb
• Cedax
• D02121
• Seftem
• Cedax-13C3
• Cedax (tn)
• S 7432-13C3
• Seftem (tn)
• Ceftibuten (jp15)
• Ceftibuten (dihydrate)
• ceftibuten.2H2O
• Isocef
• 62F4443RWP
• Ceftibuten hydrate
• (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-5-hydroxy-5-oxopent-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
• 7beta-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-3,4-didehydrocepham-4-carboxylic acid--water(1/2)
• (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-8-oxo-5-thia-1-azab
• (6R,7R)-7-(((Z)-2-(2-amino-1,3-thiazol-4-yl)-5-hydroxy-5-oxopent-2-enoyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid dihydrate
• SCHEMBL159144
• CEFTIBUTEN DIHYDRATE [VANDF]
• Q27116185
• CEFTIBUTEN DIHYDRATE [MI]
• CEFTIBUTEN DIHYDRATE [WHO-DD]
• HY-B0698A
• CEFTIBUTEN HYDRATE [JAN]
• Ceftibuten hydrate (JP17)
• (6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-4-carboxybut-2-enamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((2-(2-AMINO-4-THIAZOLYL)-4-CARBOXY-1-OXO-2-BUTENYL)AMINO)-8-OXO-, DIHYDRATE, (6R-(6.ALPHA.,7.BETA.(Z)))-
• 1ST162942W
• 118081-34-8
• (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid--water (1/2)
• 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((2-(2-AMINO-4-THIAZOLYL)-4-CARBOXY-1-OXO-2-BUTENYL)AMINO)-8-OXO-, DIHYDRATE, (6R-(6alpha,7beta(Z)))-
• (6R,7R)-7-((2Z)-2-(2-Aminothiazol-4-yl)-4-carboxybut-2-enoylamino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid dihydrate
• AKOS025149353
• CHEBI:34618
• CEFTIBUTEN DIHYDRATE [ORANGE BOOK]
• MFCD08141796
• CCG-269195
• A803878
• (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid--water (1/2)
• cis-Ceftibuten dihydrate
• 7beta-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl)amino)-3,4-didehydrocepham-4-carboxylic acid--water(1/2)
• UNII-62F4443RWP
• CS-4518
• (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate
• s3623
• DA-51758
• Ceftibuten hydrate (JP18)

• MDL： MFCD00864918
• Inchi： 1S/C15H14N4O6S2.2H2O/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19;;/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25);2*1H2/b6-1-;;/t10-,13-;;/m1../s1
• InChI Key： SSWTVBYDDFPFAF-DKOGRLLHSA-N
• SMILES： S1CC=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(=C\CC(=O)O)/C1=CSC(N)=N1)=O)=O.O.O

Computed Properties

• Exact Mass: 446.05700
• Monoisotopic Mass: 446.05660589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 219

Experimental Properties

• Color/Form: No data available
• Melting Point: >180°C (dec.)
• Boiling Point: 966.4°C at 760 mmHg
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 35 mg/mL(78.39 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 234.92000
• LogP: 0.73320
• Vapor Pressure: No data available

Ceftibuten dihydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems